Cas no 62646-29-1 (Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-)

• Product Name: Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-
• CAS No: 62646-29-1
• MF: C₁₃H₁₂N₂O₆S₂
• MW: 356.374180793762
• CID: 436520
• PubChem ID: 12328622
• Update Time: 2025-04-19

Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[[4-(aminosulfonyl)phenyl]sulfonyl]amino]-
• 3-[(4-sulfamoylphenyl)sulfonylamino]benzoic acid
• 3-[(4-Sulfamoylbenzene-1-sulfonyl)amino]benzoic acid
• Z115586368
• AKOS008060793
• DTXSID90490072
• 62646-29-1

• Inchi： 1S/C13H12N2O6S2/c14-22(18,19)11-4-6-12(7-5-11)23(20,21)15-10-3-1-2-9(8-10)13(16)17/h1-8,15H,(H,16,17)(H2,14,18,19)
• InChI Key： LUFJBLFHOXQNCE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)S(N)(=O)=O)(NC1C=CC=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 356.01376
• Monoisotopic Mass: 356.01367845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 160Ų

Experimental Properties

• PSA: 143.63